Cas no 88337-01-3 (Benzenetetradecanoic acid, 4-iodo-)

88337-01-3 structure
Product name:Benzenetetradecanoic acid, 4-iodo-
Benzenetetradecanoic acid, 4-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenetetradecanoic acid, 4-iodo-
- 14-(4-iodophenyl)tetradecanoic acid
- DTXSID40658387
- CHEMBL131471
- 88337-01-3
-
- Inchi: InChI=1S/C20H31IO2/c21-19-16-14-18(15-17-19)12-10-8-6-4-2-1-3-5-7-9-11-13-20(22)23/h14-17H,1-13H2,(H,22,23)
- InChI Key: LAYJRNOLKDYXNP-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CCCCCCCCCCCCCC(=O)O)I
Computed Properties
- Exact Mass: 430.13688g/mol
- Monoisotopic Mass: 430.13688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 37.3Ų
Benzenetetradecanoic acid, 4-iodo- Related Literature
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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